Cas no 1461704-98-2 (7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride)

• Product Name: 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride
• CAS No: 1461704-98-2
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 4600844
• PubChem ID: 75480749
• Update Time: 2025-05-20

7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(aminomethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride
• NE37458
• Z1881583655
• 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride

• Inchi： 1S/C10H12N2O.ClH/c11-6-7-1-2-8-3-4-12-10(13)9(8)5-7;/h1-2,5H,3-4,6,11H2,(H,12,13);1H
• InChI Key： GAOLWOCBJDQJFX-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=C(CN)C=CC=2CCN1

Computed Properties

• Exact Mass: 212.0716407 g/mol
• Monoisotopic Mass: 212.0716407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Molecular Weight: 212.67

Additional information on 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one;hydrochloride

7-(Aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1461704-98-2, commonly referred to as 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The isoquinoline core of the molecule is a well-known scaffold in medicinal chemistry, often associated with bioactive properties. The presence of the aminomethyl group further enhances its functional versatility, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; hydrochloride in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for constructing complex molecular architectures, leveraging its reactivity and structural flexibility. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it ensures stability and solubility, which are critical factors in drug delivery systems.

One of the most promising areas of research involving this compound is its role in antimicrobial agents. Scientists have investigated its ability to inhibit bacterial growth, particularly against multidrug-resistant strains, which remain a significant challenge in modern medicine. The isoquinoline framework has been shown to possess inherent antimicrobial properties, and the addition of the aminomethyl group further potentiates these effects. This makes 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; hydrochloride a strong candidate for the development of next-generation antibiotics.

In addition to its antimicrobial potential, this compound has also been studied for its anti-inflammatory properties. Experimental data suggest that it can modulate inflammatory pathways, making it a potential lead compound for treating conditions such as arthritis and inflammatory bowel disease. The ability to fine-tune its chemical structure through synthetic modifications has opened new avenues for optimizing its efficacy and reducing adverse effects.

The synthesis of 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; hydrochloride involves a series of well-established organic reactions. Researchers have employed methods such as nucleophilic substitution and cyclization to construct the isoquinoline core. The introduction of the aminomethyl group typically involves alkylation or reductive amination steps, ensuring high yields and purity. These synthetic strategies not only highlight the molecule's accessibility but also underscore its suitability for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and purity, which are essential for ensuring consistent performance in biological assays. The hydrochloride salt form has also been evaluated for its physical properties, including melting point and solubility, which are critical parameters for formulation development.

Looking ahead, the future of 7-(aminomethyl)-3,4-dihydro-2H-isoquinolin-1-one; hydrochloride lies in its continued exploration as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. Its unique combination of structural features and biological activities positions it as a key player in the fight against infectious diseases and chronic inflammatory conditions.